PRMT1-IN-2

• Molecular Formula: C34H32N2O4S2
• Molecular Weight: 596.8 g/mol
• InChI: InChI=1S/C34H32N2O4S2/c1-21(41-31-23-11-3-7-15-27(23)39-28-16-8-4-12-24(28)31)33(37)35-19-20-36-34(38)22(2)42-32-25-13-5-9-17-29(25)40-30-18-10-6-14-26(30)32/h3-18,21-22,31-32H,19-20H2,1-2H3,(H,35,37)(H,36,38)
• InChIKey: KBXOGBYQKMAAIA-UHFFFAOYSA-N

PRMT1-IN-2 (RM65) addresses the need for a low-potency PRMT1 control in HTS assays, where high-potency pan-inhibitors like MS023 cause cellular feedback or toxicity. - **Functional differentiation**: Induces partial histone H4R3me2a hypomethylation in HepG2 cells (55.4 µM IC50). - **Assay calibration**: Establishes basal inhibition threshold; not interchangeable with 2,000x more potent inhibitors. - **Scaffold uniqueness**: Thioglycolic amide-xanthene core for SAR exploration.

PRMT1-IN-2 (RM65) for Sale: A Broad-Spectrum Protein Arginine Methyltransferase Inhibitor for Epigenetic Research

PRMT1-IN-2 (also designated RM65) is a synthetic small molecule that functions as a pan-inhibitor of Type I protein arginine methyltransferases (PRMTs). It demonstrates verified cellular permeability and induces histone hypomethylation in HepG2 hepatocellular carcinoma cells [1]. The compound acts as a non-selective inhibitor across human and fungal PRMT orthologs, a feature that distinguishes it from early-generation tools like AMI-1 . With a validated IC50 of 55.4 μM against human PRMT1, PRMT1-IN-2 serves as a foundational chemical probe for interrogating PRMT1-dependent chromatin regulation and transcriptional programs in cancer biology [1].

Cellular hypomethylation studies Reported histone H4R3me2a reduction in HepG2 cells supports epigenetic regulation research.

Distinct from potent pan-inhibitors Partial inhibition profile may enable studies of sub-maximal methylation changes versus complete ablation.

Cell-permeable probe Documented cell permeability in liver cancer models supports cell-based proof-of-concept assays.

• [1] Spannhoff A, Machmur R, Heinke R, Trojer P, Bauer I, Brosch G, et al. A novel arginine methyltransferase inhibitor with cellular activity. Bioorg Med Chem Lett. 2007;17(15):4150-3. View Source

PRMT1-IN-2: Why Generic PRMT1 Inhibitor Substitution Jeopardizes Experimental Reproducibility

Substituting PRMT1-IN-2 with a different in-class inhibitor without rigorous validation introduces significant experimental confounders. While many PRMT1 inhibitors such as MS023 or Furamidine exhibit high potency, their selectivity profiles, binding modes (e.g., substrate-competitive vs. SAM-competitive), and species cross-reactivity differ markedly [1]. PRMT1-IN-2 is a thioglycolic amide derivative with a proposed dual binding mode at both the substrate and S-adenosylmethionine (SAM) cofactor pockets, unlike AMI-1 which shows selective inhibition of human over fungal PRMT [2]. Consequently, direct replacement can lead to divergent cellular phenotypes due to off-target engagement of other methyltransferases or differential modulation of arginine methylation stoichiometry. The quantitative evidence below provides the necessary justification for selecting PRMT1-IN-2 as the appropriate tool for specific experimental contexts.

Potency gap may shift cellular response

Potent pan-Type I PRMT inhibitors produce near-complete target engagement, while the weaker inhibitor profile may alter pathway feedback differently.

Pan-inhibitor profiles can introduce confounding effects

Broad Type I PRMT inhibition may trigger off-target cellular toxicity or compensatory mechanisms not seen with a partial inhibitor.

Functional niche for partial vs. complete inhibition

Studies requiring subtle methylation changes or low-potency controls cannot be replicated with full-inhibition tools.

• [1] Eram MS, Shen Y, Szewczyk MM, Wu H, Senisterra G, Li F, et al. A Potent, Selective, and Cell-Active Inhibitor of Human Type I Protein Arginine Methyltransferases. ACS Chem Biol. 2016;11(3):772-81. View Source
• [2] Spannhoff A, Machmur R, Heinke R, Trojer P, Bauer I, Brosch G, et al. A novel arginine methyltransferase inhibitor with cellular activity. Bioorg Med Chem Lett. 2007;17(15):4150-3. View Source

PRMT1-IN-2 Evidence Guide: Quantified Differentiation vs. AMI-1, MS023, and Furamidine

PRMT1-IN-2 Exhibits Unique Human-Fungal Cross-Reactivity Lacking in AMI-1

In contrast to the widely used tool compound AMI-1, which displays selectivity for human PRMT1 over the fungal ortholog RmtA, PRMT1-IN-2 (RM65) demonstrates equipotent inhibition of both enzymes . This non-selective cross-reactivity is a critical differentiator for experiments requiring parallel validation in fungal model systems or for assessing evolutionary conservation of the PRMT1 active site.

PRMT1 IC50 vs MS023

Context-dependent

55.4 µM vs 0.030 µM

~1,847× weaker

Supports low-potency control study fit; not for full inhibition models.

Cross-study enzymatic assay comparison; conditions may vary.

Evidence Dimension	Species Selectivity (Human PRMT1 vs. Fungal RmtA)
Target Compound Data	Equipotent inhibition; IC50 values comparable for both human and fungal enzymes (exact fungal IC50 not reported, but described as not selective)
Comparator Or Baseline	AMI-1: Selective for human PRMT1 over fungal RmtA
Quantified Difference	Qualitative difference: AMI-1 is selective, PRMT1-IN-2 is non-selective.
Conditions	In vitro enzymatic assays using recombinant human PRMT1 and fungal RmtA.

Why This Matters

This cross-species activity enables the use of PRMT1-IN-2 as a universal PRMT1 inhibitor in both mammalian and fungal experimental systems, a feature not shared by AMI-1.

PRMT1-IN-2 Potency Comparison: Balanced Activity Profile vs. High-Potency MS023

PRMT1-IN-2 exhibits an IC50 of 55.4 μM against human PRMT1 [1]. This potency is significantly lower than the highly optimized inhibitor MS023 (IC50 = 30 ± 9 nM) [2] but is comparable to other early-generation probes such as Furamidine (IC50 = 9.4 - 22 μM) [3]. The lower potency of PRMT1-IN-2 can be advantageous in cellular assays requiring partial inhibition of PRMT1 to avoid complete ablation of essential methylation events, whereas MS023's high potency may lead to more profound and potentially toxic cellular effects.

vs iPRMT1 Potency

Reported

55.4 µM vs 0.270 µM

~205-fold less potent

Reinforces assay calibration use; cell proliferation endpoints require review.

Reported iPRMT1 anti-proliferative activity not achievable with this tool.

Evidence Dimension	Biochemical Potency (IC50)
Target Compound Data	55.4 μM
Comparator Or Baseline	MS023: 30 ± 9 nM; Furamidine: 9.4 μM (one report) or 22 μM (another)
Quantified Difference	PRMT1-IN-2 is approximately 1,800-fold less potent than MS023.
Conditions	In vitro enzymatic assays using recombinant human PRMT1 (for PRMT1-IN-2 and MS023).

Why This Matters

The moderate potency of PRMT1-IN-2 makes it suitable for applications where complete PRMT1 inhibition is undesirable, providing a tunable chemical tool distinct from high-potency alternatives.

• [1] Spannhoff A, Machmur R, Heinke R, Trojer P, Bauer I, Brosch G, et al. A novel arginine methyltransferase inhibitor with cellular activity. Bioorg Med Chem Lett. 2007;17(15):4150-3. View Source
• [2] Eram MS, Shen Y, Szewczyk MM, Wu H, Senisterra G, Li F, et al. A Potent, Selective, and Cell-Active Inhibitor of Human Type I Protein Arginine Methyltransferases. ACS Chem Biol. 2016;11(3):772-81. View Source
• [3] MedChemExpress (MCE). Furamidine (DB75) Technical Datasheet. View Source

Verified Cellular Target Engagement: Histone Hypomethylation in HepG2 Cells

PRMT1-IN-2 demonstrates on-target cellular activity, inducing histone hypomethylation in HepG2 hepatocellular carcinoma cells [1]. This cellular pharmacodynamic marker confirms that the compound engages its intended target within a relevant biological context. While the study does not provide a direct head-to-head comparison of cellular potency (e.g., EC50 values) with other inhibitors, the validated cellular permeability and functional effect on histone marks establish PRMT1-IN-2 as a functional chemical probe for epigenetic studies.

vs AMI-1 (Early Inhibitor)

Class-level

55 µM vs 8.8 µM

~6-fold weaker

Placed within early-discovery weak inhibitor class; selectivity not characterized.

Class-level review data; independent validation recommended.

Evidence Dimension	Cellular Target Engagement (Histone Hypomethylation)
Target Compound Data	Induces histone hypomethylation in HepG2 cells.
Comparator Or Baseline	No direct comparator data available; class-level inference based on known PRMT1 biology.
Quantified Difference	Qualitative observation.
Conditions	HepG2 cell culture; detection of histone arginine methylation status.

Why This Matters

This cellular activity validates PRMT1-IN-2's utility beyond biochemical assays, enabling functional studies of PRMT1-dependent epigenetic regulation in cancer cell models.

• [1] Spannhoff A, Machmur R, Heinke R, Trojer P, Bauer I, Brosch G, et al. A novel arginine methyltransferase inhibitor with cellular activity. Bioorg Med Chem Lett. 2007;17(15):4150-3. View Source

Selectivity Profile Against Lysine Methyltransferases: No Off-Target Activity on SET7/9

Counter-screening against the lysine methyltransferase SET7/9 revealed no inhibitory activity by PRMT1-IN-2 . This selectivity is crucial for experiments where PRMT1-specific effects must be isolated from broader epigenetic modulation. In contrast, many early PRMT inhibitors exhibit off-target activity against other classes of methyltransferases, which can confound phenotypic interpretation.

Selectivity Profile Gap

Data to verify

Not reported

MS023: PRMT6 IC50 0.004 µM

Unknown isoform cross-reactivity limits pathway-specific interpretation.

Selectivity data essential for mechanistic studies; MS023 is fully profiled.

Evidence Dimension	Off-target Activity (SET7/9 Lysine Methyltransferase)
Target Compound Data	No inhibition of SET7/9.
Comparator Or Baseline	Many PRMT inhibitors (e.g., AMI-1) show off-target effects on other methyltransferases; specific comparative data not available.
Quantified Difference	Qualitative difference.
Conditions	In vitro enzymatic assay against recombinant SET7/9.

Why This Matters

The lack of SET7/9 inhibition reduces potential confounding factors in cellular assays, supporting the use of PRMT1-IN-2 for studying PRMT1-specific biology.

Optimal Applications for PRMT1-IN-2: Leveraging Cross-Reactivity and Cellular Activity in Epigenetic Research

Cross-Species Comparative Studies of PRMT1 Function in Fungal and Mammalian Models

PRMT1-IN-2's equipotent inhibition of human PRMT1 and fungal RmtA makes it uniquely suited for comparative biology experiments. Researchers can use PRMT1-IN-2 to investigate conserved PRMT1-dependent pathways in both mammalian cancer cells and fungal models (e.g., Aspergillus nidulans) without the need for species-specific chemical tools. This is particularly valuable for evolutionary studies of arginine methylation or for validating findings in simpler eukaryotic systems before advancing to mammalian models .

Dose-Response Titration of PRMT1 Activity in Cancer Cell Viability Assays

Given its moderate potency (IC50 = 55.4 μM), PRMT1-IN-2 is ideal for dose-escalation studies aimed at establishing a therapeutic window for PRMT1 inhibition. Unlike high-potency inhibitors such as MS023 that may induce complete target suppression and associated cytotoxicity, PRMT1-IN-2 allows researchers to titrate PRMT1 activity and observe graded biological responses in HepG2 and other cancer cell lines. This is essential for dissecting the role of PRMT1 in cell proliferation, apoptosis, and differentiation [1].

Epigenetic Reprogramming and Histone Methylation Dynamics in Hepatocellular Carcinoma Models

PRMT1-IN-2 has been experimentally validated to induce histone hypomethylation in HepG2 cells, confirming its utility as a chemical probe for studying epigenetic regulation in liver cancer. Researchers investigating the role of PRMT1 in chromatin remodeling, transcriptional activation, and oncogenic signaling in hepatocellular carcinoma can employ PRMT1-IN-2 to modulate histone arginine methylation and assess downstream effects on gene expression and tumorigenic phenotypes [2].

Application

Selection Property

Validation Focus

Low-potency control for PRMT1 HTS

Assay calibration baseline

Dynamic range and hit threshold validation

Partial histone hypomethylation research

Cellular hypomethylation activity in HepG2

Phenotypic outcomes of sub-maximal methylation changes

Medicinal chemistry lead optimization

Unique xanthene-based scaffold

Potency improvement while retaining cell permeability

HepG2 liver cancer model POC

Literature-supported activity in HepG2

Linking PRMT1 inhibition to liver cancer phenotypes

• [1] Spannhoff A, Machmur R, Heinke R, Trojer P, Bauer I, Brosch G, et al. A novel arginine methyltransferase inhibitor with cellular activity. Bioorg Med Chem Lett. 2007;17(15):4150-3. View Source
• [2] MedChemExpress (MCE). PRMT1-IN-2 Technical Datasheet. View Source